Cas no 1426833-08-0 (PDE2/PDE10-IN-1)

• Product Name: PDE2/PDE10-IN-1
• CAS No: 1426833-08-0
• MF: C₁₅H₁₀ClN₅
• MW: 295.726400852203
• CID: 4598784
• PubChem ID: 71295299
• Update Time: 2025-06-08

PDE2/PDE10-IN-1 Chemical and Physical Properties

Names and Identifiers

• PDE2/PDE10-IN-1
• Pyrido[4,3-e][1,2,4]triazolo[4,3-a]pyrazine, 1-(2-chlorophenyl)-4-methyl-
• G16227
• CS-0035357
• US9056863, Example Ic1
• AKOS040734092
• 3-(2-chlorophenyl)-7-methyl-2,4,5,8,12-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,10,12-hexaene
• SCHEMBL14764423
• HY-U00427
• MS-24234
• 1426833-08-0
• BDBM162879
• DA-66529
• CHEMBL3092559

• Inchi： 1S/C15H10ClN5/c1-9-14-19-20-15(10-4-2-3-5-11(10)16)21(14)13-8-17-7-6-12(13)18-9/h2-8H,1H3
• InChI Key： SNQXTEAQGLZIDL-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3=CC=CC=C3Cl)N1C1C=NC=CC=1N=C2C

Computed Properties

• Exact Mass: 295.0624730g/mol
• Monoisotopic Mass: 295.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56Ų

PDE2/PDE10-IN-1 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles

Additional information on PDE2/PDE10-IN-1

Professional Introduction to Compound with CAS No. 1426833-08-0 and Product Name PDE2/PDE10-IN-1

Compound with the CAS number 1426833-08-0 and the product name PDE2/PDE10-IN-1 represents a significant advancement in the field of pharmaceutical research, particularly in the area of enzyme inhibition. This compound has garnered considerable attention due to its potential applications in treating various neurological and cardiovascular disorders. The primary mechanism of action of PDE2/PDE10-IN-1 involves the selective inhibition of phosphodiesterase enzymes, specifically PDE2 and PDE10, which play crucial roles in regulating cyclic nucleotide levels within cells. This regulation is essential for a wide range of physiological processes, including smooth muscle contraction, platelet aggregation, and neurotransmitter release.

The significance of targeting PDE2 and PDE10 lies in their involvement in multiple signaling pathways that are implicated in diseases such as hypertension, pulmonary arterial hypertension (PAH), and certain forms of neurodegeneration. Recent studies have highlighted the therapeutic potential of compounds that modulate these enzymes, particularly in conditions where cyclic AMP (cAMP) and cyclic GMP (cGMP) levels are dysregulated. PDE2/PDE10-IN-1 has been shown to exhibit high selectivity for PDE2 and PDE10 over other phosphodiesterases, which minimizes the risk of off-target effects and enhances its therapeutic profile.

One of the most compelling aspects of PDE2/PDE10-IN-1 is its ability to improve vascular function by enhancing cAMP-mediated signaling. In preclinical studies, this compound has demonstrated efficacy in reducing pulmonary artery pressure and improving exercise capacity in animal models of PAH. The mechanism behind this effect involves the inhibition of PDE2, which leads to increased levels of cAMP in smooth muscle cells, promoting relaxation and vasodilation. Furthermore, the inhibition of PDE10 contributes to reduced inflammation and fibrosis, which are key pathological features of PAH.

Recent advancements in molecular biology and pharmacology have provided deeper insights into the role of PDE2 and PDE10 in human disease. For instance, studies have identified genetic mutations that lead to altered enzyme activity, either increasing or decreasing its affinity for substrates like cAMP. These findings have underscored the importance of developing selective inhibitors like PDE2/PDE10-IN-1 to modulate enzyme activity precisely. The compound's ability to interact with the active site of PDE2 and PDE10 with high affinity has been elucidated through structural biology techniques such as X-ray crystallography and cryo-electron microscopy.

The therapeutic potential of PDE2/PDE10-IN-1 extends beyond cardiovascular diseases. Emerging research suggests that it may also have applications in treating neurological disorders characterized by impaired neurotransmitter function. For example, excessive breakdown of cAMP has been implicated in conditions such as Alzheimer's disease and Parkinson's disease. By inhibiting PDE2 and PDE10, PDE2/PDE10-IN-1 could potentially enhance neurotransmitter release and improve cognitive function. Preclinical trials are currently underway to evaluate its efficacy in animal models of these diseases.

In addition to its therapeutic applications, PDE2/PDE10-IN-1 has shown promise as a tool for basic research. Its selective inhibition allows researchers to study the specific roles of PDE2 and PDE10 in various cellular processes without interference from other enzymes. This has led to a better understanding of signaling pathways involved in inflammation, immunity, and cell growth. The compound's well-characterized pharmacokinetic properties make it an ideal candidate for use in both academic research settings and clinical trials.

The development of PDE2/PDE10-IN-1 represents a culmination of years of research aimed at understanding the complex interplay between phosphodiesterases and cyclic nucleotides in health and disease. Its unique ability to selectively inhibit both PDE2 and PDE10 has positioned it as a promising candidate for treating a wide range of disorders. As research continues to uncover new therapeutic targets and mechanisms, compounds like PDE2/PDE10-IN-1 are likely to play an increasingly important role in modern medicine.

Future directions for research on PDE2/PDE10-IN-1 include optimizing its chemical structure for better bioavailability, efficacy, and safety profiles. Additionally, exploring combination therapies with other drugs that target different aspects of disease pathophysiology may enhance overall treatment outcomes. The compound's potential as a scaffold for developing new derivatives with enhanced properties is also an area of active investigation.

In conclusion, compound with CAS number 1426833-08-0 under the product name PDE2/PDE10-IN-1 is a groundbreaking innovation with significant implications for both clinical practice and scientific research. Its ability to selectively inhibit PDE2 and PDE10 offers new avenues for treating cardiovascular diseases, neurological disorders, and other conditions where cyclic nucleotide signaling is dysregulated. As our understanding of these enzymes continues to evolve, so too will the therapeutic applications of compounds like PDE2/PDE10-IN-1, making it a cornerstone of modern pharmacological research.